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Compound of Interest

Compound Name: methoxycyclobutane

Cat. No.: B091622

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxycyclobutane is a cyclic ether with the molecular formula CsH100. This document
provides a detailed technical overview of its fundamental properties, including its molecular
weight and chemical formula. A comprehensive experimental protocol for its synthesis via the
Williamson ether synthesis is presented, alongside predicted nuclear magnetic resonance
(NMR) spectroscopic data for its characterization. Furthermore, potential signaling pathways
and reaction mechanisms involving methoxycyclobutane are explored and visualized. This
guide is intended to serve as a valuable resource for researchers and professionals engaged in
organic synthesis, medicinal chemistry, and drug development, providing a foundational
understanding of this versatile chemical entity.

Core Properties and Data

The fundamental molecular properties of methoxycyclobutane are summarized in the table
below, providing a quick reference for quantitative data.
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Property Value Reference
Molecular Formula CsH100 [1112]
Molecular Weight 86.13 g/mol [1][2]

CAS Number 18593-33-4 [2]

Boiling Point 81.6 °C at 760 mmHg

Density 0.87 g/cm?3

Refractive Index 1.416

Synthesis of Methoxycyclobutane

A reliable method for the synthesis of methoxycyclobutane is the Williamson ether synthesis.
This reaction involves the deprotonation of cyclobutanol to form the corresponding alkoxide,
which then undergoes a nucleophilic substitution reaction with a methyl halide.

Experimental Protocol: Williamson Ether Synthesis

Materials:

o Cyclobutanol

e Sodium hydride (NaH), 60% dispersion in mineral olil

¢ Anhydrous tetrahydrofuran (THF)

o lodomethane (CHsl)

o Saturated aqueous ammonium chloride (NH4Cl) solution
 Diethyl ether

e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSOa)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.ck12.org/flexi/chemistry/Ethers/what-chemical-reactions-do-ethers-undergo/
https://byjus.com/jee/ethers/
https://www.ck12.org/flexi/chemistry/Ethers/what-chemical-reactions-do-ethers-undergo/
https://byjus.com/jee/ethers/
https://byjus.com/jee/ethers/
https://www.benchchem.com/product/b091622?utm_src=pdf-body
https://www.benchchem.com/product/b091622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Reaction Setup: A flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar
and a nitrogen inlet is charged with sodium hydride (1.2 equivalents) suspended in
anhydrous THF (30 mL). The flask is cooled to 0 °C in an ice bath.

o Alkoxide Formation: A solution of cyclobutanol (1.0 equivalent) in anhydrous THF (10 mL) is
added dropwise to the stirred suspension of sodium hydride at 0 °C. The reaction mixture is
stirred at this temperature for 30 minutes to allow for the complete formation of the sodium
cyclobutoxide.

o Methylation: lodomethane (1.5 equivalents) is added dropwise to the reaction mixture at 0
°C. The reaction is then allowed to warm to room temperature and stirred for 12-16 hours.

o Workup: The reaction is carefully quenched by the dropwise addition of a saturated aqueous
solution of ammonium chloride. The resulting mixture is transferred to a separatory funnel,
and the aqueous layer is extracted three times with diethyl ether.

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude
product is then purified by fractional distillation to yield pure methoxycyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091622#methoxycyclobutane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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